Cas no 1805207-77-5 (2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805207-77-5
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4853519
• Update Time: 2025-07-28

2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C7H7BrF2N2O/c8-5-4(6(9)10)1-3(2-13)7(11)12-5/h1,6,13H,2H2,(H2,11,12)
• InChI Key： DGVRJYOOEZIBQM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(CO)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.8
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol

Introduction to 2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1805207-77-5) and Its Recent Applications in Chemical Biology

2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol, identified by the CAS number 1805207-77-5, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. Its unique pyridine core, combined with functional groups such as an amino group, a bromo substituent, and a difluoromethyl moiety, makes it a versatile scaffold for designing novel bioactive molecules. This compound has found applications in various research areas, including the development of targeted therapeutics and the exploration of molecular mechanisms underlying diseases.

The amino group at the 2-position of the pyridine ring provides a nucleophilic site for further chemical modifications, enabling the synthesis of more complex derivatives. This feature is particularly valuable in medicinal chemistry, where such functional groups are often utilized to enhance binding affinity to biological targets. The bromo substituent at the 6-position serves as a handle for cross-coupling reactions, which are widely employed in constructing intricate molecular architectures. These reactions include Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, allowing for the introduction of diverse pharmacophores.

The difluoromethyl group at the 5-position is a key feature that contributes to the compound's pharmacological properties. Difluoromethyl groups are known to improve metabolic stability, lipophilicity, and binding interactions with biological targets. In recent years, compounds containing this moiety have been extensively studied for their potential in treating various diseases, including cancer and infectious disorders. The methanol group at the 3-position adds another layer of reactivity, facilitating further derivatization through oxidation or reduction processes.

Recent research has highlighted the utility of 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that disrupt these interactions, researchers aim to develop novel therapeutic strategies. The structural features of this compound make it an excellent candidate for such applications, as its ability to modulate PPIs can be fine-tuned through structural modifications.

In addition to its role in PPI inhibition, 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol has been explored in the context of kinase inhibition. Kinases are enzymes that play essential roles in cell signaling pathways and are frequently dysregulated in diseases like cancer. The compound's ability to interact with kinase active sites has been investigated through both computational modeling and experimental validation. Studies have shown that derivatives of this scaffold can exhibit potent inhibitory activity against specific kinases, making them promising candidates for further development.

The integration of fluorine atoms into pharmaceutical compounds has been a cornerstone of modern drug design due to their ability to modulate physicochemical properties and biological activity. The presence of two fluorine atoms in the difluoromethyl group of this compound enhances its binding affinity and metabolic stability. This is particularly relevant in the context of drug discovery, where optimizing these properties can significantly improve therapeutic efficacy. Recent advances in fluorinated chemistry have enabled the development of more sophisticated tools for studying biological processes and designing novel therapeutics.

Another area where 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol has shown promise is in the development of probes for biochemical assays. These probes are essential tools for understanding enzyme mechanisms and identifying new drug targets. The compound's reactivity allows it to be incorporated into probes designed for detecting specific biomolecules or enzymatic activities. Such probes have been instrumental in elucidating complex biological pathways and have facilitated the discovery of new therapeutic agents.

The synthesis of 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol involves multi-step organic transformations that highlight its synthetic versatility. Key steps include bromination of a pyridine precursor, introduction of the difluoromethyl group via cross-coupling reactions, and functionalization at the 3-position with a methanol group. These synthetic strategies demonstrate how this compound can serve as a building block for more complex molecules. The availability of high-quality starting materials and well-established synthetic protocols has made it accessible for researchers worldwide.

In conclusion, 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1805207-77-5) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features enable its use in various applications, including PPI inhibition, kinase inhibition, fluorinated drug design, and biochemical assays. The ongoing research into this compound underscores its importance as a scaffold for developing novel therapeutics targeting diverse diseases.